Cas no 36947-10-1 (5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid)
36947-10-1 structure
Product Name:5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
CAS No:36947-10-1
MF:C18H12Cl2O4
MW:363.19148349762
CID:921802
PubChem ID:329016
Update Time:2025-04-19
5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid
- DTXSID00317004
- DS-005628
- SCHEMBL10390654
- NSC310027
- 5-[(2,4-dichlorophenyl)methoxy]-3-hydroxy-naphthalene-2-carboxylic acid
- NSC-310027
- 36947-10-1
-
- Inchi: 1S/C18H12Cl2O4/c19-12-5-4-11(15(20)7-12)9-24-17-3-1-2-10-6-14(18(22)23)16(21)8-13(10)17/h1-8,21H,9H2,(H,22,23)
- InChI Key: ACISDNBPTNWRBE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC1=CC=CC2=CC(C(=O)O)=C(C=C21)O)Cl
Computed Properties
- Exact Mass: 362.01136
- Monoisotopic Mass: 362.0112642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
36947-10-1 (5-[(2,4-dichlorophenyl)methoxy]-3-hydroxynaphthalene-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk